Cas no 638-07-3 (ethyl 4-chloro-3-oxobutanoate)

• Product name: ethyl 4-chloro-3-oxobutanoate
• CAS No: 638-07-3
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• MDL: MFCD00000939
• CID: 39362
• PubChem ID: 69484

ethyl 4-chloro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-oxobutanoate
• ETHYL 4-CHLORO ACETOACETATE
• BUTANOIC ACID, 4-CHLORO-3-OXO-ETHYL ESTER
• ETHYL-GAMMA-CHLOROACETOACETATE
• 4-chloro-3-oxo-butanoicaciethylester
• 4-chloro-acetoaceticaciethylester
• 2-chloroacetoacetic acid ethyl ester
• 4-chloro ethyl acetoacetate
• 4-Chloro-acetoacetic
• Ethyl (chloroacetyl)acetate
• ethyl 2-chloro-acetoacetate
• Ethyl 4-chloro-3-oxobutyrate
• Ethyl 4-chloroacetoa
• Ethyl g-chloroacetoacetate
• Ethyl-4-chloracetoacetat
• Ethyl-4chloroacetaacetate
• 4-Chloroacetoacetic Acid Ethyl Ester
• (Chloroacetyl)acetic Acid Ethyl Ester
• 4-Chloro-3-oxobutyric Acid Ethyl Ester
• Ethyl 4-chloroacetoacetate
• Butanoic acid, 4-chloro-3-oxo-, ethyl ester
• Ethyl gamma-chloroacetoacetate
• ethyl 4-chloro-3-oxo-butanoate
• OHLRLMWUFVDREV-UHFFFAOYSA-N
• 5AE82250CM
• Acetoacetic acid, 4-chloro-, ethyl ester
• Ethyl-4-chloroacetoacetate
• ethylchloroacetoacetate
• et
• 4-03-00-01550 (Beilstein Handbook Reference)
• BCP24055
• 4-chloro-3-oxo-butanoic acid ethyl ester
• gamma-chloroacetoacetic ethyl ester
• DTXSID4044454
• J-520734
• ETHYL .OMEGA.-CHLOROACETOACETATE
• 4-chloro-3-oxobutanoic acid, ethyl ester
• ethyl4-chloro-3-oxobutanoate
• UNII-5AE82250CM
• BRN 1761275
• ETHYL 3-OXO-4-CHLOROBUTANOATE
• ethyl 4-chloro-3-oxo-butyrate
• DTXCID2024454
• ethyl 4-chloranyl-3-oxidanylidene-butanoate
• 4-chloro-3-oxobutanoic acid ethyl ester
• CCRIS 6791
• ghl.PD_Mitscher_leg0.842
• 2-ethyl chloroacetoacetate
• ETHYL .GAMMA.-CHLOROACETOACETATE
• gamma-chloroacetoacetic acid ethyl ester
• Ethyl 4-chloroacetoacetate, Lonza quality, >=97.0% (GC)
• Ethyl4-Chloroacetoacetate-13C4
• 4-chloro-acetoacetic acid ethyl ester
• NS00035573
• 638-07-3
• EN300-19399
• CAS-638-07-3
• F2190-0295
• ethylchloroaceto acetate
• D77354
• MFCD00000939
• ethyl 4 -chloroacetoacetate
• CHEMBL3187729
• NCGC00255772-01
• ethyl 4-chloracetoacetate
• ethyl-4-chloro-3-oxobutyrate
• AKOS000118851
• 83I
• 4-Chloro-3-oxo-butyric acid ethyl ester
• Tox21_302063
• ethyl-chloroacetoacetate
• ethyl4-chloroacetoacetate
• ethyl-4-chloro-3-ketobutyrate
• ethyl-4-chloro-3-oxobutanoate
• CS-D1440
• C0911
• Ethyl 4-chloroacetoacetate, 95%
• Ethyl Chloroacetoacetate
• .GAMMA.-CHLOROACETOACETIC ACID ETHYL ESTER
• ethyl 4-chloro-acetoacetate
• 4-CHLORO ACETOETHYLACETATE
• ethyl 3-oxo-4-chlorobutyrate
• FT-0618155
• GS-6879
• Q15632787
• Ethyl 4-chloroacetoacetate;
• W-104873
• EINECS 211-317-0
• SCHEMBL54877
• DB-054554
• STL193994
• BBL027317
• 4-Chloro-3-oxobutanoic acid ethyl ester;Ethyl 4-chloro-3-oxobutanoate
• 211-317-0
• ECA cpd
• FE23007
• ETHYL OMEGA-CHLOROACETOACETATE
• COBE cpd
• ethyl 4-chloro-3-oxobutanoate

• MDL： MFCD00000939
• Inchi： 1S/C6H9ClO3/c1-2-10-6(9)3-5(8)4-7/h2-4H2,1H3
• InChI Key： OHLRLMWUFVDREV-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O
• BRN： 1761275

Computed Properties

• Exact Mass: 164.02400
• Monoisotopic Mass: 164.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• Topological Polar Surface Area: 43.4
• XLogP3: 0.9

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.218 g/mL at 25 °C(lit.)
• Melting Point: -8 ºC
• Boiling Point: 115 °C/14 mmHg(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.452(lit.)
• PH: 2.9 (10g/l, H2O, 20℃)
• Solubility: 47.0g/l
• Water Partition Coefficient: 47.5 g/L (20 ºC)
• PSA: 43.37000
• LogP: 0.74750
• Solubility: Slightly soluble in water.
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

ethyl 4-chloro-3-oxobutanoate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H314
• Warning Statement： P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2922 8/PG 2
• WGK Germany：3
• Hazard Category Code： 25-34
• Safety Instruction： S26-S36-S45-S61-S36/37/39
• FLUKA BRAND F CODES：8-10-19-21
• RTECS：AK5110000
• Hazardous Material Identification：
• Safety Term：8
• Storage Condition：Store at room temperature
• TSCA：Yes
• Explosive Limit：1.8%(V)
• Packing Group：II
• Risk Phrases：R24/25; R34; R51/53
• HazardClass：8 (6.1)
• PackingGroup：III
• Hazard Level：8
• Packing Group：II

ethyl 4-chloro-3-oxobutanoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 4-chloro-3-oxobutanoate

Professional Introduction to Ethyl 4-Chloro-3-oxobutanoate (CAS No. 638-07-3)

Ethyl 4-chloro-3-oxobutanoate (CAS No. 638-07-3) is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative is characterized by its unique structural properties, which make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications. The presence of both a chloro group and a carbonyl group in its molecular structure imparts distinct reactivity, enabling its use in diverse chemical transformations.

The compound, with the molecular formula C₆H₉ClO₃, is synthesized through specific reaction pathways that highlight its versatility. Its synthesis typically involves the reaction of ethyl chloroacetate with appropriate reagents to introduce the necessary functional groups. This process underscores the importance of ethyl 4-chloro-3-oxobutanoate in industrial and laboratory settings, where precise control over reaction conditions is crucial for achieving high yields and purity.

In recent years, ethyl 4-chloro-3-oxobutanoate has garnered attention in the pharmaceutical industry due to its potential role as a precursor in drug development. Researchers have been exploring its utility in synthesizing complex molecules that exhibit therapeutic properties. For instance, studies have demonstrated its effectiveness in constructing heterocyclic frameworks, which are common motifs in many pharmacologically active agents. The compound's ability to undergo various transformations, such as nucleophilic addition and condensation reactions, makes it a versatile building block for medicinal chemists.

One of the most compelling aspects of ethyl 4-chloro-3-oxobutanoate is its application in the synthesis of bioactive molecules. Recent research has highlighted its role in developing novel compounds with antimicrobial and anti-inflammatory properties. By leveraging its reactive sites, scientists have been able to create derivatives that exhibit enhanced biological activity. These findings not only underscore the compound's importance but also open new avenues for further exploration.

The chemical properties of ethyl 4-chloro-3-oxobutanoate also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. This reliability has made it a preferred choice for researchers who require accurate and reproducible results in their studies.

Moreover, the compound's stability under various conditions enhances its practicality in both laboratory and industrial applications. It can be stored for extended periods without significant degradation, ensuring that researchers have access to high-quality material when needed. This stability is particularly important in large-scale synthesis where consistency is paramount.

The environmental impact of using ethyl 4-chloro-3-oxobutanoate is another area of interest. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where the goal is to create processes that are both efficient and environmentally friendly. The development of such methods not only benefits the environment but also makes the compound more cost-effective for widespread use.

In conclusion, ethyl 4-chloro-3-oxobutanoate (CAS No. 638-07-3) is a multifaceted compound with significant applications across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an indispensable tool for researchers working on drug development, material science, and environmental chemistry. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemical research.